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These application notes provide detailed methodologies for assessing the protective and
curative efficacy of Fluoxapiprolin, a novel fungicide belonging to the oxysterol-binding protein
inhibitors (OSBPIs). Fluoxapiprolin is highly effective against a range of oomycete pathogens,
which cause devastating diseases in various crops.[1][2] Its unique mode of action involves the
inhibition of an oxysterol-binding protein (OSBP), disrupting lipid metabolism, sterol transport,
and the integrity of fungal cell membranes.[2][3][4]

This document outlines in vitro and in vivo protocols to quantify the protective (preventative)
and curative (post-infection) activities of Fluoxapiprolin. The provided data and methodologies
will aid researchers in the evaluation of this fungicide and the development of effective disease
management strategies.

Data Presentation
In Vitro Efficacy of Fluoxapiprolin
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The following table summarizes the 50% effective concentration (ECso) values of

Fluoxapiprolin against various oomycete pathogens, demonstrating its potent inhibitory

activity on mycelial growth.

Pathogen Host Plant(s) ECso (ug/mL) Reference
Phytophthora capsici Pepper 0.00043 [5]
Phytophthora
) Potato, Tomato 0.00035
infestans
Phytophthora spp. Various 2.12x1074-2.92 [1]
Pythium spp. Various 2.12x1074-2.92 [1]
Pseudoperonospora 0.0005 - 0.0046 (for a

} Cucumber o [5][6]
cubensis similar OSBPI)

In Vivo Protective and Curative Efficacy of
Fluoxapiprolin

This table presents the disease control efficacy of Fluoxapiprolin from in vivo studies,

highlighting its performance in both protective and curative applications.

L Efficacy (%
Application )
Pathogen Host Plant Disease Reference
Type
Control)
Phytophthora Protective/Curati
) Tomato 75.6 - 77.6 [7]
infestans ve
] ) ) Data to be
Downy Mildew Basil Protective [8]
collected
) ) Data to be
Downy Mildew Hops Protective
collected
. Qualitatively
Phytophthora Protective & )
o Pepper ] described as [1]
capsici Curative

effective
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Experimental Protocols
In Vitro Mycelial Growth Inhibition Assay

This protocol determines the direct inhibitory effect of Fluoxapiprolin on the mycelial growth of
oomycete pathogens.

Materials:

e Pure culture of the target oomycete pathogen

o Potato Dextrose Agar (PDA) or other suitable growth medium

o Fluoxapiprolin technical grade or formulated product

« Sterile distilled water

o Solvent for Fluoxapiprolin (e.g., dimethyl sulfoxide - DMSQ), if necessary
o Sterile Petri dishes (90 mm)

 Sterile cork borer (5 mm diameter)

 Incubator

Procedure:

o Prepare Fungicide Stock Solution: Prepare a stock solution of Fluoxapiprolin at a high
concentration (e.g., 1000 pug/mL) in sterile distilled water or a suitable solvent.

e Prepare Amended Media: Autoclave the growth medium and cool it to 45-50°C. Add the
appropriate volume of the Fluoxapiprolin stock solution to the molten agar to achieve a
range of final concentrations (e.g., 0.0001, 0.001, 0.01, 0.1, 1 pg/mL). Also, prepare a control
medium with sterile distilled water or solvent only.

o Pour Plates: Pour approximately 20 mL of the amended and control media into sterile Petri
dishes and allow them to solidify.
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Inoculation: From the margin of an actively growing oomycete culture, take a 5 mm mycelial
plug using a sterile cork borer. Place the mycelial plug, mycelium-side down, in the center of
each agar plate.

Incubation: Incubate the plates in the dark at the optimal growth temperature for the specific
pathogen (e.g., 25°C for P. capsici).

Data Collection: Measure the colony diameter (in two perpendicular directions) of the fungal
growth daily until the colony in the control plate reaches the edge of the dish.

Analysis: Calculate the percentage of mycelial growth inhibition for each concentration using
the following formula:

o Inhibition (%) = [(dc - dt) / dc] x 100

o Where dc is the average diameter of the colony in the control and dt is the average
diameter of the colony in the treatment.

ECso Determination: Use probit analysis or other suitable statistical software to calculate the
ECso value from the inhibition data.

In Vivo Protective Activity Assay (Detached Leaf or
Whole Plant)

This protocol assesses the ability of Fluoxapiprolin to prevent infection when applied before

the pathogen.

Materials:

Healthy, susceptible host plants (e.g., pepper, tomato, cucumber)

Fluoxapiprolin formulated product

Spraying equipment (e.g., hand-held sprayer)

Spore suspension of the target oomycete pathogen (e.g., zoospore suspension of P. capsici)

Humid chamber or greenhouse with controlled environment
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Sterile distilled water

Wetting agent (optional, as per product label)

Procedure:

Plant Preparation: Grow susceptible host plants to a suitable stage (e.g., 4-6 true leaves).

Fungicide Application: Prepare a solution of Fluoxapiprolin at the desired concentration.
Apply the solution to the plants until runoff, ensuring uniform coverage of the foliage. A set of
control plants should be sprayed with water (and wetting agent, if used).

Drying: Allow the treated plants to dry completely.

Inoculation: At a specified time after fungicide application (e.g., 24 hours, 48 hours, or
several days), inoculate the plants with a spore suspension of the pathogen. For example,
spray a zoospore suspension of P. capsici (e.g., 1 x 10° zoospores/mL) onto the leaf
surfaces.

Incubation: Place the inoculated plants in a humid chamber or a greenhouse with high
humidity and optimal temperature for disease development.

Disease Assessment: After a suitable incubation period (e.g., 5-7 days), assess the disease
severity. This can be done by measuring the lesion size, counting the number of lesions, or
using a disease rating scale (e.g., 0 = no symptoms, 5 = severe necrosis).

Analysis: Calculate the percentage of disease control for each treatment using the following
formula:

o Disease Control (%) = [(dsc - dst) / dsc] x 100

o Where dsc is the average disease severity in the control and dst is the average disease
severity in the treatment.

In Vivo Curative Activity Assay (Detached Leaf or Whole
Plant)
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This protocol evaluates the efficacy of Fluoxapiprolin in inhibiting disease development after
the plant has been infected.

Materials:
e Same as for the Protective Activity Assay.
Procedure:

e Plant Preparation and Inoculation: Grow susceptible host plants and then inoculate them
with a spore suspension of the pathogen as described in the protective assay protocol.

 Incubation: Place the inoculated plants in a humid chamber for a period sufficient for
infection to occur but before visible symptoms appear (e.g., 24 or 48 hours).

o Fungicide Application: At specified time points after inoculation (e.g., 24 hours, 48 hours, or
upon the first appearance of symptoms), apply the Fluoxapiprolin solution to the plants. A
set of inoculated control plants should remain untreated.

o Further Incubation: Return the plants to the controlled environment for further disease
development.

o Disease Assessment: Assess disease severity at a set time after treatment (e.g., 3-5 days
after fungicide application) using the same methods described for the protective assay.

e Analysis: Calculate the percentage of disease control using the formula provided in the
protective activity protocol.

Visualizations
Mode of Action of Fluoxapiprolin
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Caption: Fluoxapiprolin's mode of action targeting the oxysterol-binding protein.

Experimental Workflow for Protective and Curative
Assays
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Caption: Workflow for assessing protective and curative activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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